![molecular formula C18H19N3O4 B4083272 3-nitro-N-phenyl-4-[(tetrahydro-2-furanylmethyl)amino]benzamide](/img/structure/B4083272.png)
3-nitro-N-phenyl-4-[(tetrahydro-2-furanylmethyl)amino]benzamide
Overview
Description
3-nitro-N-phenyl-4-[(tetrahydro-2-furanylmethyl)amino]benzamide (NITD-008) is a synthetic compound that has shown promising results in scientific research as a potential antimalarial drug.
Mechanism of Action
The exact mechanism of action of 3-nitro-N-phenyl-4-[(tetrahydro-2-furanylmethyl)amino]benzamide is not fully understood, but it is believed to target the parasite's mitochondrial electron transport chain. This disrupts the parasite's ability to generate ATP, leading to its death.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity in vitro and in vivo studies. It has also demonstrated good oral bioavailability and pharmacokinetic properties. However, further studies are needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One advantage of using 3-nitro-N-phenyl-4-[(tetrahydro-2-furanylmethyl)amino]benzamide in lab experiments is its potent activity against multiple strains of Plasmodium falciparum. However, its exact mechanism of action is not fully understood, which may limit its potential use in combination therapies. Additionally, further studies are needed to fully understand its toxicity and potential side effects.
Future Directions
There are several future directions for research on 3-nitro-N-phenyl-4-[(tetrahydro-2-furanylmethyl)amino]benzamide. One area of focus is understanding its mechanism of action in more detail, which may lead to the development of more effective combination therapies. Another area of research is exploring its potential use in treating other parasitic diseases, such as leishmaniasis and trypanosomiasis. Additionally, further studies are needed to fully understand its toxicity and potential side effects in humans.
Scientific Research Applications
3-nitro-N-phenyl-4-[(tetrahydro-2-furanylmethyl)amino]benzamide has been extensively studied for its potential as an antimalarial drug. In vitro studies have shown that this compound has potent activity against multiple strains of Plasmodium falciparum, the parasite responsible for causing malaria. In vivo studies in mice have also demonstrated the efficacy of this compound in treating malaria.
properties
IUPAC Name |
3-nitro-4-(oxolan-2-ylmethylamino)-N-phenylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4/c22-18(20-14-5-2-1-3-6-14)13-8-9-16(17(11-13)21(23)24)19-12-15-7-4-10-25-15/h1-3,5-6,8-9,11,15,19H,4,7,10,12H2,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTZCINDIYXXIHX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC2=C(C=C(C=C2)C(=O)NC3=CC=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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